Cas no 71899-38-2 (9-Eicosyne)

• Product Name: 9-Eicosyne
• CAS No: 71899-38-2
• MF: C₂₀H₃₈
• MW: 278.515726566315
• CID: 548583
• PubChem ID: 557019
• Update Time: 2025-04-19

9-Eicosyne Chemical and Physical Properties

Names and Identifiers

• 9-Eicosyne
• icos-9-yne
• 71899-38-2
• DTXSID40339568
• ARULVMGJDAAVBD-UHFFFAOYSA-N
• 9-Icosyne #
• 9-Icosyne
• NS00096046

• Inchi： 1S/C20H38/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h3-17,19H2,1-2H3
• InChI Key： ARULVMGJDAAVBD-UHFFFAOYSA-N
• SMILES： C(CCCCC#CCCCCCCCC)CCCCC

Computed Properties

• Exact Mass: 278.29754
• Monoisotopic Mass: 278.297351212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7968 (estimate)
• Melting Point: 36.01°C (estimate)
• Boiling Point: 341.33°C (estimate)
• Refractive Index: 1.4506 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Terminal alkynes